Cas no 1142201-78-2 (6-Hydrazino-3-methylpyrimidine-2,4(1H,3H)-dione)

• Product Name: 6-Hydrazino-3-methylpyrimidine-2,4(1H,3H)-dione
• CAS No: 1142201-78-2
• MF: C₅H₈N₄O₂
• MW: 156.14262008667
• MDL: MFCD00457033
• CID: 1083267
• PubChem ID: 11378629
• Update Time: 2025-05-24

6-Hydrazino-3-methylpyrimidine-2,4(1H,3H)-dione Chemical and Physical Properties

Names and Identifiers

• 6-Hydrazinyl-3-methylpyrimidine-2,4(1H,3H)-dione
• 6-Hydrazino-3-methylpyrimidine-2,4(1H,3H)-dione
• DB-084423
• AKOS005171794
• SCHEMBL2070591
• FJTQFNMCDOXSTE-UHFFFAOYSA-N
• ALBB-008805
• 6-hydrazinyl-3-methyl-1,2,3,4-tetrahydropyrimidine-2,4-dione
• 2,4(1H,3H)-Pyrimidinedione, 6-hydrazinyl-3-methyl-
• DTXSID901226214
• STK505587
• CS-0029605
• 6-hydrazinyl-3-methyl-1H-pyrimidine-2,4-dione
• SCHEMBL21631613
• 6-hydrazino-3-methyl-2,4(1h,3h)-pyrimidinedione
• MFCD00457033
• 1142201-78-2
• LS-02985
• SB56060
• AT29706

• MDL： MFCD00457033
• Inchi： 1S/C5H8N4O2/c1-9-4(10)2-3(8-6)7-5(9)11/h2,8H,6H2,1H3,(H,7,11)
• InChI Key： FJTQFNMCDOXSTE-UHFFFAOYSA-N
• SMILES： O=C1NC(=CC(N1C)=O)NN

Computed Properties

• Exact Mass: 156.06472551g/mol
• Monoisotopic Mass: 156.06472551g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.3
• Topological Polar Surface Area: 87.5Ų

Additional information on 6-Hydrazino-3-methylpyrimidine-2,4(1H,3H)-dione

Comprehensive Overview of 6-Hydrazino-3-methylpyrimidine-2,4(1H,3H)-dione (CAS No. 1142201-78-2)

6-Hydrazino-3-methylpyrimidine-2,4(1H,3H)-dione, with the CAS number 1142201-78-2, is a specialized pyrimidine derivative that has garnered significant attention in pharmaceutical and biochemical research. This compound, often referred to as a hydrazino-modified pyrimidine, is a key intermediate in the synthesis of nucleoside analogs and other bioactive molecules. Its unique structure, featuring a hydrazino group at the 6-position and a methyl group at the 3-position, makes it a versatile building block for drug discovery and development.

In recent years, the demand for 6-Hydrazino-3-methylpyrimidine-2,4(1H,3H)-dione has surged due to its potential applications in antiviral and anticancer therapies. Researchers are particularly interested in its role as a precursor for modified nucleosides, which are critical in the design of novel therapeutics. For instance, its incorporation into oligonucleotides can enhance binding affinity and specificity, making it a valuable tool in gene editing and RNA interference technologies. This aligns with the growing interest in precision medicine and personalized therapies, which dominate current biomedical discussions.

The synthesis of CAS 1142201-78-2 involves multi-step organic reactions, often starting from 3-methyluracil or its derivatives. The introduction of the hydrazino moiety is typically achieved through nucleophilic substitution or condensation reactions, requiring careful control of reaction conditions to ensure high yield and purity. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to characterize the compound, ensuring compliance with stringent quality standards. These methodologies are frequently searched by chemists and researchers seeking reliable protocols for heterocyclic compound synthesis.

Beyond its pharmaceutical applications, 6-Hydrazino-3-methylpyrimidine-2,4(1H,3H)-dione is also explored in material science. Its ability to form stable complexes with metal ions makes it a candidate for coordination polymers and catalysts. This dual utility in life sciences and materials chemistry underscores its interdisciplinary relevance, a topic increasingly highlighted in scientific forums and research publications.

From an SEO perspective, keywords such as "hydrazino pyrimidine synthesis", "CAS 1142201-78-2 applications", and "modified nucleoside intermediates" are frequently queried by users. Addressing these search intents, this article emphasizes the compound's role in cutting-edge research while providing actionable insights for professionals. The integration of green chemistry principles in its synthesis—another trending topic—further enhances its appeal to environmentally conscious researchers.

In summary, 6-Hydrazino-3-methylpyrimidine-2,4(1H,3H)-dione (1142201-78-2) stands at the intersection of innovation and utility. Its applications span from drug development to advanced materials, reflecting the compound's adaptability to diverse scientific challenges. As research progresses, its significance in addressing global health and technological demands is poised to grow, making it a focal point for future discoveries.